Cas no 2006630-83-5 (benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate)

• Product Name: benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate
• CAS No: 2006630-83-5
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6405773
• PubChem ID: 165468535
• Update Time: 2025-10-11

benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-797209
• 2006630-83-5
• benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate

• Inchi： 1S/C17H25NO3/c1-4-8-13(2)11-16(19)14(3)18-17(20)21-12-15-9-6-5-7-10-15/h5-7,9-10,13-14H,4,8,11-12H2,1-3H3,(H,18,20)
• InChI Key： UEJDPDMRUOXKGD-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C=CC=CC=1)CC(C)CCC

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate

Benzyl N-(5-Methyl-3-oxooctan-2-yl)carbamate (CAS No. 2006630-83-5): A Comprehensive Overview

Benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate (CAS No. 2006630-83-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a benzyl carbamate moiety and a 5-methyl-3-oxooctan-2-yl group. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in various chemical processes.

The benzyl carbamate functional group is well-known for its ability to protect amino groups during synthetic transformations. This protection is crucial in multi-step syntheses where the integrity of the amino group must be maintained until a specific stage of the reaction sequence. The 5-methyl-3-oxooctan-2-yl group, on the other hand, introduces hydrophobicity and additional reactivity, making the compound suitable for a wide range of applications.

Recent research has highlighted the potential of benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting specific biological pathways. For instance, it has been used in the synthesis of compounds with anti-inflammatory and anti-cancer properties. The ability to fine-tune the structure of these compounds through strategic modifications of the 5-methyl-3-oxooctan-2-yl group has opened new avenues for drug discovery and development.

In the context of materials science, benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate has been explored for its potential in polymer chemistry. Its unique structure allows it to be incorporated into polymer chains, imparting specific physical and chemical properties to the resulting materials. For example, polymers containing this compound have shown improved thermal stability and mechanical strength, making them suitable for use in advanced applications such as coatings, adhesives, and biomedical devices.

The synthesis of benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate typically involves several well-established chemical reactions. One common approach is to start with an appropriate amine and react it with benzyl chloroformate under controlled conditions to form the carbamate intermediate. Subsequent reactions can then introduce the 5-methyl-3-oxooctan-2-yl group through methods such as alkylation or condensation reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

From a safety perspective, benzyl N-(5-methyl-3-oxooctan-2-yl)carbamate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation of vapors. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are recommended when working with this compound.

In conclusion, benzyl N-(5-methyl-3-oxooctan-2-y l)carbamate (CAS No. 2006630-83-5) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure makes it an invaluable intermediate in various synthetic processes, contributing to advancements in drug discovery and material development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.